molecular formula C13H20N2O2 B3223381 (S)-2-Amino-N-(4-methoxy-benzyl)-3-methyl-butyramide CAS No. 1217813-07-4

(S)-2-Amino-N-(4-methoxy-benzyl)-3-methyl-butyramide

Cat. No. B3223381
CAS RN: 1217813-07-4
M. Wt: 236.31 g/mol
InChI Key: XFIGDNDEWOITCP-LBPRGKRZSA-N
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Description

“(S)-2-Amino-N-(4-methoxy-benzyl)-3-methyl-butyramide” is a complex organic compound. It contains an amino group (NH2), a methoxy-benzyl group (CH3OC6H4CH2), and a butyramide group (CH3CH2CONH2). The “(S)” indicates that it is the “left-handed” version of the molecule, referring to its chirality or 3D orientation .


Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The methoxy-benzyl group would likely contribute to the aromaticity of the compound .


Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds undergo various reactions. For example, benzylic alcohols and acetamides can undergo radical condensation reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, 4-methoxybenzyl alcohol, a related compound, is a colorless liquid with a boiling point of 89–94 °C .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some compounds with similar structures function as antagonists of certain receptors .

Safety and Hazards

Safety and hazards would depend on the exact structure and properties of the compound. For instance, 4-methoxybenzyl alcohol is considered hazardous and can cause skin irritation and serious eye damage .

properties

IUPAC Name

(2S)-2-amino-N-[(4-methoxyphenyl)methyl]-3-methylbutanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20N2O2/c1-9(2)12(14)13(16)15-8-10-4-6-11(17-3)7-5-10/h4-7,9,12H,8,14H2,1-3H3,(H,15,16)/t12-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFIGDNDEWOITCP-LBPRGKRZSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C(=O)NCC1=CC=C(C=C1)OC)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)[C@@H](C(=O)NCC1=CC=C(C=C1)OC)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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